zinc(II)iodide

• Molecular Formula: I2Zn
• Molecular Weight: 319.2 g/mol
• IUPAC Name: zinc;diiodide
• InChI: InChI=1S/2HI.Zn/h2*1H;/q;;+2/p-2
• InChI Key: UAYWVJHJZHQCIE-UHFFFAOYSA-L
• Canonical SMILES: [Zn+2].[I-].[I-]

Description

zinc(II)iodide, also known as zinc iodide, is a chemical compound with the formula ZnI₂. It is composed of zinc and iodine and is typically found in a white crystalline form. This compound is used in various applications, including homeopathy, where it is believed to have therapeutic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: zinc(II)iodide can be synthesized through the direct reaction of zinc and iodine. The reaction is typically carried out in an aqueous solution, where zinc metal is dissolved in hydroiodic acid (HI) to form zinc iodide:

$$\text{Zn} + 2\text{HI} \rightarrow \text{ZnI}_2 + \text{H}_2$$Zn+2HI→ZnI2​+H2​

Industrial Production Methods: Industrial production of zinc iodide involves the same basic reaction but on a larger scale. The process requires careful control of reaction conditions to ensure high purity and yield. The resulting zinc iodide is then purified through recrystallization .

Types of Reactions:

Oxidation and Reduction: this compound can undergo redox reactions, where zinc is oxidized, and iodine is reduced.

Substitution Reactions: It can participate in substitution reactions where iodide ions are replaced by other halides or nucleophiles.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide (H₂O₂) can oxidize zinc iodide to form zinc oxide (ZnO) and iodine (I₂).

Reducing Agents: Zinc iodide can be reduced back to zinc metal using strong reducing agents like lithium aluminum hydride (LiAlH₄).

Major Products Formed:

Zinc Oxide (ZnO): Formed during oxidation reactions.

Zinc Metal (Zn): Formed during reduction reactions.

Iodine (I₂): Released during oxidation reactions.

Scientific Research Applications

Chemistry: zinc(II)iodide is used as a reagent in various chemical reactions, particularly in organic synthesis. It serves as a source of iodide ions in substitution reactions.

Biology and Medicine: In homeopathy, zincum iodatum is believed to have therapeutic effects and is used to treat conditions like respiratory difficulties and cough.

Industry: Zinc iodide is used in the manufacturing of certain types of batteries and as a component in some types of photographic emulsions .

Mechanism of Action

The mechanism of action of zincum iodatum in biological systems is not well understood. In general, zinc ions play crucial roles in various enzymatic processes, acting as cofactors for numerous enzymes. Iodide ions are essential for thyroid function, where they are incorporated into thyroid hormones. the specific pathways and molecular targets of zincum iodatum in homeopathic applications remain unclear .

Comparison with Similar Compounds

Zinc Chloride (ZnCl₂): Similar to zinc iodide but with chloride ions instead of iodide. It is used in various industrial applications, including as a flux in soldering.

Zinc Bromide (ZnBr₂): Another halide of zinc, used in organic synthesis and as a radiation shielding material.

Zinc Fluoride (ZnF₂): Used in the production of phosphors and as a catalyst in organic reactions.

Uniqueness of Zincum Iodatum: zinc(II)iodide is unique due to its specific combination of zinc and iodide ions, which imparts distinct chemical properties. Its use in homeopathy sets it apart from other zinc halides, which are primarily used in industrial and chemical applications .